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A Comprehensive Technical Guide to Certepetide: Molecular Structure and Chemical

Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Certepetide is a novel synthetic peptide currently under investigation for its potential

therapeutic applications. This document provides a detailed overview of its molecular structure,

key chemical properties, and the experimental methodologies used for its characterization. All

quantitative data has been summarized for clarity, and relevant signaling pathways and

experimental workflows are visually represented.

Molecular Structure
Certepetide is a cyclic peptide composed of 15 amino acids with the sequence cyclo(Leu-Val-

Pro-Gly-Arg-Gly-Asp-Phe-Asn-Ile-Val-Ala-Met-Ser-Tyr). The cyclic structure is formed by a

peptide bond between the C-terminus of Tyrosine and the N-terminus of Leucine. This

cyclization is crucial for its conformational stability and biological activity.

Key Structural Features:

Amino Acid Composition: 15 residues

Sequence: cyclo(LVPGRGDENIVAMSY)
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Molecular Formula: C₇₂H₁₁₂N₂₀O₂₁S₁

Cyclization: Head-to-tail peptide bond

Chemical Properties
A comprehensive analysis of the physicochemical properties of Certepetide has been

conducted to support its development as a therapeutic agent.

Table 1: Summary of Physicochemical Properties

Property Value Method

Molecular Weight 1656.9 g/mol Mass Spectrometry (ESI-MS)

Isoelectric Point (pI) 8.5 Isoelectric Focusing

Solubility in Water 1.2 mg/mL UV-Vis Spectroscopy

LogP -2.8 Reverse-Phase HPLC

Melting Point 215 °C
Differential Scanning

Calorimetry

Stability (t₁Ȉ₂ in human serum) 18.5 hours LC-MS/MS

Experimental Protocols
The following sections detail the methodologies employed for the synthesis and

characterization of Certepetide.

Solid-Phase Peptide Synthesis (SPPS)
Certepetide was synthesized using an automated solid-phase peptide synthesizer.

Fmoc-Tyr(tBu)-Wang Resin Fmoc Deprotection
(20% Piperidine in DMF)

Amino Acid Coupling
(Fmoc-AA-OH, HBTU, DIPEA) DMF Wash

Repeat for all 14 Amino Acids Cleavage from Resin
(TFA/TIS/H2O)

Head-to-Tail Cyclization
(HBTU, DIPEA in DMF) RP-HPLC Purification Lyophilization Certepetide
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Click to download full resolution via product page

Fig. 1: Solid-Phase Peptide Synthesis Workflow

Purification and Characterization
The crude peptide was purified by reverse-phase high-performance liquid chromatography

(RP-HPLC) and its identity was confirmed by mass spectrometry.

Table 2: RP-HPLC and Mass Spectrometry Parameters

Parameter Value

RP-HPLC

Column C18 (5 µm, 4.6 x 250 mm)

Mobile Phase A 0.1% TFA in Water

Mobile Phase B 0.1% TFA in Acetonitrile

Gradient 5-95% B over 30 min

Flow Rate 1 mL/min

Detection 220 nm

Mass Spectrometry

Ionization Mode Electrospray Ionization (ESI)

Mass Analyzer Time-of-Flight (TOF)

Observed m/z 1657.9 [M+H]⁺

Mechanism of Action and Signaling Pathway
Certepetide is an antagonist of the integrin αvβ3, a receptor involved in angiogenesis and

tumor metastasis. By binding to this integrin, Certepetide blocks the downstream signaling

cascade initiated by the natural ligand, thereby inhibiting cell adhesion and migration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b12397668?utm_src=pdf-body-img
https://www.benchchem.com/product/b12397668?utm_src=pdf-body
https://www.benchchem.com/product/b12397668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Integrin αvβ3

FAK

Src

Ras

Raf

MEK

ERK

Cell Proliferation
& Angiogenesis

Certepetide

Inhibition

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12397668?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Molecular structure and chemical properties of
Certepetide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397668#molecular-structure-and-chemical-
properties-of-certepetide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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